N-mesityl-1-naphthalenesulfonamide

• Molecular Formula: C19H19NO2S
• Molecular Weight: 325.4 g/mol
• IUPAC Name: N-(2,4,6-trimethylphenyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C19H19NO2S/c1-13-11-14(2)19(15(3)12-13)20-23(21,22)18-10-6-8-16-7-4-5-9-17(16)18/h4-12,20H,1-3H3
• InChI Key: QECXDWMWSBLQAJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NS(=O)(=O)C2=CC=CC3=CC=CC=C32)C

Description

N-mesityl-1-naphthalenesulfonamide, also known as MNAN, is a chemical compound that has gained significant attention in scientific research due to its unique properties. MNAN is a sulfonamide derivative that belongs to the class of naphthalenesulfonamides. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 369.48 g/mol. MNAN has been extensively studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science.

Mechanism of Action

The mechanism of action of N-mesityl-1-naphthalenesulfonamide is not fully understood. However, it is believed that N-mesityl-1-naphthalenesulfonamide exerts its biological activity by binding to specific enzymes or proteins and inhibiting their function. N-mesityl-1-naphthalenesulfonamide has been shown to bind to the active site of carbonic anhydrase IX and inhibit its activity, leading to a decrease in cancer cell growth and proliferation.
Biochemical and Physiological Effects
N-mesityl-1-naphthalenesulfonamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that N-mesityl-1-naphthalenesulfonamide has potent inhibitory activity against carbonic anhydrase IX, metalloproteinases, and ureases. N-mesityl-1-naphthalenesulfonamide has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

N-mesityl-1-naphthalenesulfonamide has several advantages for lab experiments. It is a stable and readily available compound that can be easily synthesized in large quantities. N-mesityl-1-naphthalenesulfonamide is also soluble in organic solvents, making it suitable for use in various types of reactions. However, N-mesityl-1-naphthalenesulfonamide has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-mesityl-1-naphthalenesulfonamide. One potential direction is the investigation of N-mesityl-1-naphthalenesulfonamide as a potential therapeutic agent for the treatment of cancer and other diseases. N-mesityl-1-naphthalenesulfonamide could also be further investigated as a building block for the synthesis of functionalized materials. Additionally, further studies could be conducted to elucidate the mechanism of action of N-mesityl-1-naphthalenesulfonamide and to identify other enzymes or proteins that it may inhibit.

Synthesis Methods

N-mesityl-1-naphthalenesulfonamide can be synthesized through a multistep reaction involving the condensation of mesitylene and naphthalene-1-sulfonyl chloride, followed by amination using ammonia gas. The resulting product is then purified through recrystallization to obtain pure N-mesityl-1-naphthalenesulfonamide. The synthesis of N-mesityl-1-naphthalenesulfonamide is a complex process that requires careful control of reaction conditions to obtain high yields.

Scientific Research Applications

N-mesityl-1-naphthalenesulfonamide has been extensively studied for its potential applications in various fields. In medicinal chemistry, N-mesityl-1-naphthalenesulfonamide has been shown to have potent inhibitory activity against carbonic anhydrase IX, a protein that is overexpressed in many types of cancer cells. N-mesityl-1-naphthalenesulfonamide has also been investigated as a potential inhibitor of other enzymes, including metalloproteinases and ureases.
In organic synthesis, N-mesityl-1-naphthalenesulfonamide has been used as a reagent for the synthesis of various compounds, including 1,2,3-triazoles and benzimidazoles. N-mesityl-1-naphthalenesulfonamide has also been used as a ligand in metal-catalyzed reactions, such as Suzuki-Miyaura cross-coupling reactions.
In material science, N-mesityl-1-naphthalenesulfonamide has been investigated for its potential use as a building block for the synthesis of functionalized materials, such as metal-organic frameworks and covalent organic frameworks.